N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO/c1-12-8-9-14(3)16(10-12)18-17(19)11-15-7-5-4-6-13(15)2/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: KJDLUAGWMOKTKG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2=CC=CC=C2C

Description

N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide, also known as DPA, is a chemical compound that has been widely studied for its potential applications in scientific research. DPA is a member of the family of acetamide compounds, which are known for their diverse pharmacological properties. In

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide is not fully understood, but it is thought to involve the inhibition of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the brain. By inhibiting FAAH, N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide increases the levels of endocannabinoids in the brain, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory effects. In animal studies, N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been shown to reduce pain perception in response to both acute and chronic pain stimuli. N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has also been shown to reduce anxiety-like behavior in animal models of anxiety. Additionally, N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide in lab experiments is its specificity for FAAH inhibition. Unlike other compounds that inhibit multiple enzymes involved in endocannabinoid metabolism, N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been shown to selectively inhibit FAAH. This specificity allows researchers to more accurately study the effects of endocannabinoids in the brain. However, one limitation of using N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to animals or cells.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide. One area of interest is the development of more potent and selective FAAH inhibitors based on the structure of N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide. Another area of interest is the study of the effects of N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide on other physiological processes, such as appetite regulation and mood regulation. Additionally, there is interest in exploring the potential therapeutic applications of N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide for the treatment of pain, anxiety, and inflammation.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide can be synthesized using a variety of methods, including condensation reactions, Friedel-Crafts reactions, and reductive amination. One common method for synthesizing N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide involves the reaction of 2,5-dimethylphenylamine with 2-methylbenzoyl chloride in the presence of a base, such as triethylamine. The resulting product is purified through recrystallization to yield N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide in high purity.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and medicinal chemistry. One area of research that has received significant attention is the use of N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide as a tool for studying the role of the endocannabinoid system in the brain. The endocannabinoid system is involved in a variety of physiological processes, including pain perception, appetite regulation, and mood regulation. N-(2,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been shown to modulate the activity of the endocannabinoid system by inhibiting the breakdown of endocannabinoids, which can lead to increased levels of these compounds in the brain.